(2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cinnamylidene-7-[(dimethylamino)methyl]-6-hydroxy-3-benzofuranone is a member of benzofurans.
Scientific Research Applications
Synthesis and Transformations
- This compound is utilized in the synthesis of multifunctional heterocyclic systems, such as pyrroles, pyrimidines, pyrazoles, and isoxazoles, showcasing its versatility as a synthon (Pizzioli et al., 1998).
Two-Photon Excited Fluorescence Properties
- Aurone derivatives related to this compound exhibit significant two-photon excited fluorescence properties, useful in optical materials and fluorescence studies (Ma et al., 2013).
Reactions with NH-acidic Heterocycles
- The compound reacts with NH-acidic heterocycles, forming various products through zwitterionic intermediates, indicating its reactivity and potential in creating diverse molecular structures (Ametamey & Heimgartner, 1990).
Development of Triazafulvalene Systems
- It is involved in the development of new triazafulvalene systems, contributing to the exploration of novel organic compounds (Uršič et al., 2010).
Creation of Novel Heterocyclic Systems
- The compound is instrumental in synthesizing novel heterocyclic systems, expanding the repertoire of useful chemical entities (Uršič et al., 2009).
Photoinduced Intramolecular Bifurcate Hydrogen Bond
- Research indicates its role in forming photoinduced intramolecular bifurcate hydrogen bonds, which is significant in understanding molecular interactions (Sigalov et al., 2017).
Potential in Antimicrobial and Antioxidant Activities
- Certain derivatives have shown antimicrobial and antioxidant activities, highlighting its potential in medicinal chemistry (Malhotra et al., 2013).
Synthesis of Fluoroionophores
- The compound is used in the synthesis of fluoroionophores, indicating applications in the study of metal cations (Hong et al., 2012).
Properties
Molecular Formula |
C20H19NO3 |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
(2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-3-one |
InChI |
InChI=1S/C20H19NO3/c1-21(2)13-16-17(22)12-11-15-19(23)18(24-20(15)16)10-6-9-14-7-4-3-5-8-14/h3-12,22H,13H2,1-2H3/b9-6+,18-10- |
InChI Key |
AJSXKTMPEQNQES-CVCOPPNTSA-N |
Isomeric SMILES |
CN(C)CC1=C(C=CC2=C1O/C(=C\C=C\C3=CC=CC=C3)/C2=O)O |
Canonical SMILES |
CN(C)CC1=C(C=CC2=C1OC(=CC=CC3=CC=CC=C3)C2=O)O |
solubility |
46.8 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.